2-Amino-1-(5-fluoropyridin-2-yl)ethan-1-one hydrochloride

• Molecular Formula: C7H8ClFN2O
• Molecular Weight: 190.60 g/mol
• IUPAC Name: 2-amino-1-(5-fluoropyridin-2-yl)ethanone;hydrochloride
• InChI: InChI=1S/C7H7FN2O.ClH/c8-5-1-2-6(10-4-5)7(11)3-9;/h1-2,4H,3,9H2;1H
• InChI Key: ZBDBQZBQTRUKLP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1F)C(=O)CN.Cl

Description

2-Amino-1-(5-fluoropyridin-2-yl)ethan-1-one hydrochloride is a chemical compound with a molecular formula of C7H7FN2O·HCl

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-(5-fluoropyridin-2-yl)ethan-1-one hydrochloride typically involves the reaction of 5-fluoropyridine-2-carbaldehyde with an appropriate amine under controlled conditions. The reaction is often carried out in the presence of a reducing agent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings but optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-(5-fluoropyridin-2-yl)ethan-1-one hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The fluorine atom in the pyridine ring can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pH to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted pyridine derivatives .

Scientific Research Applications

2-Amino-1-(5-fluoropyridin-2-yl)ethan-1-one hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Amino-1-(5-fluoropyridin-2-yl)ethan-1-one hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 2-Amino-1-(5-fluoropyridin-2-yl)ethan-1-one hydrochloride include:

• 1-(5-Fluoropyridin-2-yl)ethan-1-one
• 2-(5-Fluoropyridin-2-yl)ethan-1-amine dihydrochloride
• 1-(5-Fluoropyridin-2-yl)ethan-1-amine dihydrochloride .

Uniqueness

Its fluorine atom and amino group contribute to its unique properties and make it a valuable compound in various research fields .